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Compound of Interest

Compound Name: 6-Methylquinoline

Cat. No.: B044275 Get Quote

Essential Safety and Handling Guide for 6-
Methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Methylquinoline in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
6-Methylquinoline is classified as a hazardous chemical.[1] It is harmful if swallowed, causes

skin irritation, and may cause irritation to the eyes and respiratory system.[2][3]

Hazard Classification Category

Acute Oral Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)
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A summary of the key physical and chemical properties of 6-Methylquinoline is provided

below.

Property Value

Appearance Light yellow to orange liquid[1]

Odor Odorless[1]

CAS Number 91-62-3[1]

Molecular Formula C10H9N[2]

Molecular Weight 143.19 g/mol [2]

Boiling Point 256 - 260 °C (492.8 - 500 °F) @ 760 mmHg[1]

Melting Point -22 °C (-7.6 °F)[1]

Flash Point > 113 °C (> 235.4 °F)[1]

Density 1.067 g/mL at 20 °C[2]

Solubility Not miscible or difficult to mix with water[2]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6-Methylquinoline to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/6-methyl%20quinoline
https://www.chembk.com/en/chem/6-methyl%20quinoline
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/6-methyl%20quinoline
https://www.chembk.com/en/chem/6-methyl%20quinoline
https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection
Tight-sealing safety goggles and a face shield

are required.[1]

Skin Protection

Wear appropriate protective gloves (chemical-

resistant, tested to EN 374) and clothing to

prevent skin exposure.[1][4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

organic vapor/acid gas cartridge.[1][3]

Body Protection
A lab coat or other protective clothing is

necessary.[4]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Handling:

Ensure adequate ventilation in the work area, utilizing local exhaust ventilation where

possible.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
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Protect from light.[3]

Store below +30°C.[2]

Incompatible with strong oxidizing agents.[1]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.

Spill Response:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material such as sand, sawdust, or universal binder to

soak up the spill.[1][4]

Collection: Collect the absorbed material into a suitable, closed container for disposal.[1]

Decontamination: Wash the spill area with 60-70% ethanol followed by a soap and water

solution.[3]

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth. Do not induce

vomiting.[4]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention. Remove and wash contaminated clothing before reuse.[1][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.
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Disposal Plan
Proper disposal of 6-Methylquinoline and its containers is essential to prevent environmental

contamination.

Chemical Disposal: Dispose of the contents and container to an approved waste disposal

plant.[1][4] Waste is classified as hazardous and must be disposed of in accordance with

local, regional, and national regulations.[5]

Container Disposal: Do not reuse empty containers. Contaminated packaging should be

handled in the same way as the substance itself.[4]

Workflow for Handling 6-Methylquinoline
The following diagram illustrates the standard operating procedure for safely handling 6-
Methylquinoline in a laboratory setting.
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Workflow for Safe Handling of 6-Methylquinoline
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Caption: Standard operating procedure for handling 6-Methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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